Cas no 2648960-95-4 (1-{5,8-dioxaspiro3.5nonan-2-yl}methanamine hydrochloride)

• Product Name: 1-{5,8-dioxaspiro3.5nonan-2-yl}methanamine hydrochloride
• CAS No: 2648960-95-4
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD34168515
• CID: 5361311
• PubChem ID: 155973550
• Update Time: 2025-06-07

1-{5,8-dioxaspiro3.5nonan-2-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride
• 1-{5,8-dioxaspiro3.5nonan-2-yl}methanamine hydrochloride

• MDL： MFCD34168515
• Inchi： 1S/C8H15NO2.ClH/c9-5-7-3-8(4-7)6-10-1-2-11-8;/h7H,1-6,9H2;1H
• InChI Key： RQGAIEJNUNXRIQ-UHFFFAOYSA-N
• SMILES： C(C1CC2(OCCOC2)C1)N.Cl

Additional information on 1-{5,8-dioxaspiro3.5nonan-2-yl}methanamine hydrochloride

1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine Hydrochloride: A Comprehensive Overview

1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride (CAS No. 2648960-95-4) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceutical research. This compound, characterized by its spirocyclic structure and amine functionality, offers a promising scaffold for the development of novel therapeutic agents.

The spirocyclic framework of 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of the molecule to specific biological targets. This property is particularly valuable in drug design, where optimizing the interaction between a ligand and its receptor is crucial for achieving therapeutic efficacy with minimal side effects.

Recent studies have explored the pharmacological properties of 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain types of cancer cells. The researchers found that the compound can effectively inhibit the proliferation of breast cancer cells by disrupting key signaling pathways involved in cell growth and survival.

In addition to its anti-cancer potential, 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry in 2022 demonstrated that the compound can protect neurons from oxidative stress and prevent the aggregation of toxic protein species associated with Alzheimer's disease. These findings suggest that 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride may have a dual role as both an anti-cancer agent and a neuroprotective agent.

The synthesis of 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride has been optimized to improve yield and purity, making it more accessible for large-scale production. A 2021 paper in Organic Letters described a novel synthetic route that utilizes mild reaction conditions and readily available starting materials. This approach not only reduces the environmental impact of the synthesis but also enhances the overall efficiency of the process.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-{5,8-dioxaspiro[3.5]nonan-2-yl}methanamine hydrochloride (CAS No. 2648960-95-4) represents a promising candidate for various therapeutic applications due to its unique chemical structure and pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern medicinal chemistry.